Cas no 2901098-26-6 (5-Chloro-2-(trimethylsilyl)anisole)

• Product Name: 5-Chloro-2-(trimethylsilyl)anisole
• CAS No: 2901098-26-6
• MF: C₁₀H₁₅ClOSi
• MW: 214.764003038406
• CID: 6796186
• PubChem ID: 168480674
• Update Time: 2025-10-31

5-Chloro-2-(trimethylsilyl)anisole Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2-methoxyphenyl)trimethylsilane
• MFCD34687545
• 5-Chloro-2-(trimethylsilyl)anisole
• 2901098-26-6
• SY329626

• Inchi： 1S/C10H15ClOSi/c1-12-9-7-8(11)5-6-10(9)13(2,3)4/h5-7H,1-4H3
• InChI Key： HTGSWJZIUJYHBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)[Si](C)(C)C

Computed Properties

• Exact Mass: 214.0580693g/mol
• Monoisotopic Mass: 214.0580693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 254.5±25.0 °C(Predicted)

Additional information on 5-Chloro-2-(trimethylsilyl)anisole

5-Chloro-2-(trimethylsilyl)anisole: A Comprehensive Overview

5-Chloro-2-(trimethylsilyl)anisole (CAS No: 2901098-26-6) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is notable for its unique structure, which combines a chloro group at the 5-position and a trimethylsilyl group at the 2-position on an anisole backbone. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable tool in various chemical reactions and applications.

The anisole moiety, which is the parent structure of this compound, consists of a methoxy group attached to a benzene ring. The introduction of the chloro group at the 5-position introduces electron-withdrawing effects, while the trimethylsilyl group at the 2-position provides steric bulk and enhances stability through silicon's ability to stabilize adjacent structures via its +I effect. This balance of electronic and steric effects makes 5-Chloro-2-(trimethylsilyl)anisole a versatile building block in organic synthesis.

Recent studies have highlighted the role of 5-Chloro-2-(trimethylsilyl)anisole in the synthesis of biologically active compounds. For instance, researchers have utilized this compound as an intermediate in the construction of complex natural product analogs, where its unique reactivity facilitates key bond-forming reactions such as Suzuki-Miyaura couplings and Heck reactions. The presence of the trimethylsilyl group has been shown to enhance reaction selectivity by shielding reactive sites from unwanted side reactions.

In addition to its role in organic synthesis, 5-Chloro-2-(trimethylsilyl)anisole has found applications in materials science, particularly in the development of advanced polymers and coatings. The compound's ability to undergo controlled polymerization under specific conditions has led to its use in creating materials with tailored mechanical and thermal properties. Recent advancements in this area have focused on optimizing reaction conditions to achieve higher molecular weight polymers with improved performance characteristics.

The synthesis of 5-Chloro-2-(trimethylsilyl)anisole typically involves a multi-step process that begins with the preparation of anisole derivatives followed by selective substitution reactions to introduce the chloro and trimethylsilyl groups. Modern synthetic methodologies have emphasized the use of environmentally friendly reagents and catalytic systems to enhance efficiency and reduce waste generation. For example, palladium-catalyzed cross-coupling reactions have been employed to achieve high yields while minimizing byproducts.

From a spectroscopic perspective, 5-Chloro-2-(trimethylsilyl)anisole exhibits characteristic absorption bands in both infrared (IR) and nuclear magnetic resonance (NMR) spectra that are indicative of its functional groups. The IR spectrum shows strong absorption bands corresponding to C-O stretching (from the methoxy group) and C-Si stretching (from the trimethylsilyl group). In NMR analysis, the methoxy proton appears as a singlet due to its deshielded environment, while the silicon-containing group contributes distinct signals in both proton and carbon NMR spectra.

Recent research has also explored the potential of 5-Chloro-2-(trimethylsilyl)anisole in drug discovery efforts. Its ability to act as a bioisostere for other aromatic compounds makes it a promising candidate for modifying pharmacokinetic properties such as solubility and bioavailability without significantly altering biological activity. Studies have demonstrated that substituting functional groups with silicon-based moieties can lead to improved drug-like properties while maintaining target specificity.

In conclusion, 5-Chloro-2-(trimethylsilyl)anisole stands out as a multifaceted compound with applications spanning organic synthesis, materials science, and pharmacology. Its unique combination of electronic effects from chlorine and steric bulk from silicon provides chemists with a powerful tool for designing novel molecules with tailored functionalities. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in advancing chemical science.